Cas no 1823366-04-6 (Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro-)

• Product Name: Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro-
• CAS No: 1823366-04-6
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD26383646
• CID: 5152728
• Update Time: 2025-08-05

Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro-

• MDL： MFCD26383646
• Inchi： 1S/C8H9BrN2O/c9-6-3-8-7(11-4-6)5-10-1-2-12-8/h3-4,10H,1-2,5H2
• InChI Key： NECOFDZWXMGXER-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CN=C2CNCC1

Additional information on Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro-

Exploring the Potential of Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro- (CAS 1823366-04-6) in Modern Research

The compound Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro- (CAS 1823366-04-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic molecule, characterized by its fused pyridine and oxazepine rings, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its 8-bromo substitution, which enhances its reactivity and binding affinity in biological systems.

In the context of current trends, the demand for novel heterocyclic compounds like Pyrido[2,3-f]-1,4-oxazepine derivatives is rising, driven by their role in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. These targets are critical in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The 8-bromo variant, in particular, is being explored for its potential in central nervous system (CNS) drug development, a hot topic in 2024 due to the growing prevalence of mental health disorders.

From a synthetic chemistry perspective, the CAS 1823366-04-6 compound presents intriguing challenges and opportunities. Its oxazepine core is known for stability under physiological conditions, making it a promising candidate for prodrug design. Additionally, the bromine atom at the 8-position allows for further functionalization via cross-coupling reactions, a technique widely used in medicinal chemistry to optimize drug-like properties. This aligns with the industry's focus on structure-activity relationship (SAR) studies, a frequently searched term among chemists and pharmacologists.

Another area of interest is the compound's potential in photopharmacology, an emerging field that combines light-sensitive molecules with drug action. The 8-bromo group could serve as a handle for introducing photo-switchable moieties, enabling spatiotemporal control of drug activity. This innovation addresses the precision medicine trend, which emphasizes personalized treatment strategies with minimal side effects.

Environmental and green chemistry considerations are also shaping research around Pyrido[2,3-f]-1,4-oxazepine derivatives. Scientists are investigating solvent-free synthesis routes and catalytic methods to produce such compounds sustainably. This resonates with the global push toward eco-friendly pharmaceuticals, a topic frequently queried in academic and industrial forums.

In summary, Pyrido[2,3-f]-1,4-oxazepine, 8-bromo-2,3,4,5-tetrahydro- (CAS 1823366-04-6) represents a multifaceted tool for modern research. Its applications span from CNS therapeutics to material science, reflecting the interdisciplinary nature of contemporary chemical innovation. As studies progress, this compound may unlock new avenues for addressing unmet medical needs while adhering to sustainable practices.